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Compound of Interest

4-Methyl-3,3',4'-
Compound Name:

trichlorobenzophenone
CAS No.: 951891-04-6
Cat. No.: B1359003

Get Quote

Executive Summary

Trichlorinated methylbenzophenones (TCMBPS) represent a specific subclass of halogenated
aromatic ketones characterized by the general formula C14HsCIsO. While benzophenones are
widely utilized as UV filters, photoinitiators, and pharmaceutical intermediates, their chlorinated
derivatives are increasingly scrutinized for two distinct reasons: their utility as lipophilic
synthons in drug design and their emergence as persistent transformation products in
chlorinated aqueous environments.

This guide provides a definitive technical analysis of the physicochemical properties, synthesis
pathways, and self-validating characterization protocols for TCMBPs. It moves beyond generic
data to address the structure-property relationships (SPR) governing this isomer-diverse group.

Physicochemical Profile
Molecular Architecture
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Unlike the parent benzophenone, TCMBPs possess a highly lipophilic scaffold due to the
electron-withdrawing chlorine atoms and the electron-donating methyl group.

e Molecular Weight: 299.58 g/mol
o Exact Mass: 297.97 g/mol (for 3Cl isotope dominant species)

o Key Isomerism: Properties vary significantly based on the ortho substitution pattern. Ortho-
chlorines or methyl groups induce steric twist, decoupling the phenyl rings and altering UV
absorption and melting points.

Quantitative Property Table

Note: Values represent the consensus range for stable isomers (e.g., 2,4,6-trichloro-3'-
methylbenzophenone) derived from experimental analogs and QSAR modeling.
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Property

Value /| Range

Technical Insight

Physical State

Crystalline Solid

Off-white to pale yellow

needles.

Highly dependent on
symmetry. Para-substituted

isomers (e.g., 4,4',5-trichloro)

Melting Point 55°C - 145°C o
exhibit higher MPs than ortho-
heavy isomers due to better
crystal packing.
Estimated at 760 mmHg. High
Boiling Point 380°C —420°C thermal stability allows GC

analysis without derivatization.

Log Kow (Octanol-Water)

55-6.2

Critical Parameter: Indicates
high bioaccumulation potential.
Significantly more lipophilic
than Benzophenone (Log P
~3.2).

Water Solubility

< 0.05 mg/L

Practically insoluble. Requires
organic solvents (DCM,
Acetone, Toluene) for

extraction.

Vapor Pressure

~1.5x 10> Pa

Semi-volatile. Capable of long-
range atmospheric transport

(particulate-bound).

uv

255 nm, 290 nm

The

transition is often suppressed
or shifted in ortho-substituted
isomers due to loss of

planarity.

Synthesis & Production Protocols
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Causality in Experimental Design

Direct chlorination of methylbenzophenone is non-selective and yields complex mixtures. The
authoritative route for isomer-specific synthesis is Friedel-Crafts Acylation. This method allows
precise control over the substitution pattern by selecting the appropriate chlorinated acid
chloride and toluene derivative.

Protocol: Regioselective Synthesis via Friedel-Crafts

Objective: Synthesis of 2,4,5-trichloro-4'-methylbenzophenone.

Reagents:

e 2,4,5-Trichlorobenzoyl chloride (1.0 eq)

e Toluene (1.1 eq)

e Aluminum Chloride (AICI3), anhydrous (1.2 eq)

¢ Dichloromethane (DCM), anhydrous (Solvent)

Workflow:

e Preparation: Flame-dry a 3-neck round-bottom flask under Nitrogen atmosphere.
» Solvation: Dissolve 2,4,5-trichlorobenzoyl chloride in dry DCM.

o Catalyst Addition: Add AICIs portion-wise at 0°C. Reasoning: Controls exotherm and prevents
polymerization.

o Acylation: Add Toluene dropwise. Stir at 0°C for 1 hour, then reflux for 4 hours.
o Monitoring: Track disappearance of acid chloride via TLC (Hexane/EtOAc 9:1).

e Quenching: Pour mixture over ice/HCI slurry. Reasoning: Hydrolyzes the aluminum complex
to release the ketone.

 Purification: Extract with DCM, wash with brine, dry over MgSOa. Recrystallize from Ethanol.
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Visualization: Synthesis Pathway

rrrrrrrrrr Complexation
(Trichlorobenzoyl Chloride + Toluene) (AICI3 addition at 0°C)

lation
matic Substitution)

Acyl tion Hydrolysis Product
(Electrophilic Aror (Ice/HCI Quench) (Trichlorinated Methylbenzophenone)

Click to download full resolution via product page

Caption: Figure 1. Friedel-Crafts acylation pathway for controlled synthesis of TCMBP isomers.

Analytical Characterization (Self-Validating
Systems)

Reliable identification requires a multi-modal approach. The following protocols serve as a self-
validating loop: MS confirms mass, while NMR confirms regiochemistry.

Gas Chromatography-Mass Spectrometry (GC-MS)

TCMBPs are ideal for GC-MS due to their thermal stability.

e Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms).

¢ Inlet Temp: 280°C.

o Retention Index (Kovats): ~1900-2100 (varies by isomer).
Fragmentation Logic (Structure Confirmation):

e Molecular lon (

): Look for the characteristic chlorine isotope cluster at m/z 298, 300, 302 (approximate ratios
100:98:32).

o -Cleavage: The bond between the carbonyl carbon and the aromatic rings is the weakest.

o Fragment A: Trichlorophenyl cation (m/z ~179/181).
o Fragment B: Tolyl cation (m/z 91)

Tropylium ion rearrangement.
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o Fragment C: Benzoyl cation (m/z 119) if the methyl is on the benzoyl side.

Nuclear Magnetic Resonance (NMR)

NMR is the only definitive method to distinguish isomers (e.g., 2,4,6-trichloro vs 2,4,5-trichloro).
e 'H NMR (CDCls):
o Methyl Group: Singlet at

2.3-2.5ppm.

o Aromatic Region:

7.0—-7.8 ppm.

o Diagnostic:Ortho-protons relative to the carbonyl shift downfield (
> 7.5 ppm) due to anisotropy.
e 13C NMR: Carbonyl carbon appears at

190-195 ppm.

Visualization: Analytical Decision Tree
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Caption: Figure 2. Step-by-step analytical workflow for validating TCMBP structure.
Environmental & Biological Implications
Lipophilicity and Bioavailability

With a Log

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1359003/docs?utm_src=pdf-body-img#technical-guide-physical-properties-characterization-of-trichlorinated-methylbenzophenones
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

> 5.5, TCMBPs fall into the class of "super-hydrophobic" compounds.

» Drug Development: Poor aqueous solubility necessitates formulation strategies like
amorphous solid dispersions or lipid-based delivery systems if used as an API.

e Toxicology: High potential for binding to human serum albumin (HSA) and accumulation in
adipose tissue.

Environmental Fate

o Persistence: The C-Cl bonds deactivate the ring toward oxidative degradation. Hydrolysis
half-life is measured in years.

o Photolysis: While benzophenones are UV absorbers, trichlorination can reduce
photostability, leading to slow dechlorination under intense UV irradiation (releasing Cl
radicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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